N-(4-chlorophenyl)-4-(4-methoxybenzenecarbothioyl)piperazine-1-carbothioamide

• IUPAC Name: N-(4-chlorophenyl)-4-(4-methoxybenzenecarbothioyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C19H20ClN3OS2/c1-24-17-8-2-14(3-9-17)18(25)22-10-12-23(13-11-22)19(26)21-16-6-4-15(20)5-7-16/h2-9H,10-13H2,1H3,(H,21,26)
• InChI Key: IZDWLQKNKFLEHP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=S)N2CCN(CC2)C(=S)NC3=CC=C(C=C3)Cl
• Molecular Formula: C19H20ClN3OS2
• Molecular Weight: 406.0 g/mol

Description

N-(4-chlorophenyl)-4-(4-methoxybenzenecarbothioyl)piperazine-1-carbothioamide, also known as TAK-063, is a novel antipsychotic drug that has gained significant attention in recent years due to its potential therapeutic benefits in treating schizophrenia and other mental disorders.

Scientific Research Applications

Antimicrobial Activities

Some novel derivatives, including triazole and piperazine-based compounds, have been synthesized and exhibited good or moderate antimicrobial activities against various test microorganisms. These studies highlight the potential use of these compounds in developing new antimicrobial agents. For example, Bektaş et al. (2007) synthesized 4-amino-5-(4-chlorophenyl)-2-[(5-mercapto-1,3,4-oxadiazol-2-yl)methyl]-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives, which showed promising antimicrobial activities (Bektaş et al., 2007).

Anti-Inflammatory and Analgesic Agents

Research has also focused on the synthesis of novel compounds derived from this chemical structure for their anti-inflammatory and analgesic properties. Abu‐Hashem et al. (2020) synthesized derivatives that inhibited cyclooxygenase-1/2 (COX-1/2), displaying significant analgesic and anti-inflammatory activities, suggesting their potential in treating inflammation and pain (Abu‐Hashem et al., 2020).

Anticancer Studies

Compounds synthesized from N-(4-chlorophenyl)-4-(4-methoxybenzenecarbothioyl)piperazine-1-carbothioamide have been explored for their anticancer properties. For instance, studies on new synthesized copper(II) and manganese(II) complexes have been conducted to evaluate their inhibitory activity against various cancer cell lines, indicating their potential application in cancer treatment (Refat et al., 2015).

Antiviral and Antimicrobial Activity

Further investigations into substituted piperazine derivatives have demonstrated their potential in antiviral and antimicrobial applications. For example, Krishna Reddy et al. (2013) synthesized N-(1-Adamantyl)carbothioamide derivatives doped with febuxostat and evaluated their anti-TMV (Tobacco mosaic virus) and antimicrobial activities, showcasing their usefulness in addressing viral and microbial infections (Krishna Reddy et al., 2013).